Cas no 62479-70-3 (Hexanoic acid, 2-cyclohexylidene-, ethyl ester)

Hexanoic acid, 2-cyclohexylidene-, ethyl ester structure
62479-70-3 structure
Product name:Hexanoic acid, 2-cyclohexylidene-, ethyl ester
CAS No:62479-70-3
MF:C14H24O2
MW:224.339164733887
CID:443460
PubChem ID:13172868

Hexanoic acid, 2-cyclohexylidene-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 2-cyclohexylidene-, ethyl ester
    • ethyl 2-cyclohexylidenehexanoate
    • DTXSID10524641
    • 62479-70-3
    • Inchi: InChI=1S/C14H24O2/c1-3-5-11-13(14(15)16-4-2)12-9-7-6-8-10-12/h3-11H2,1-2H3
    • InChI Key: FGRSAMOBSVVGEH-UHFFFAOYSA-N
    • SMILES: CCCCC(=C1CCCCC1)C(=O)OCC

Computed Properties

  • Exact Mass: 224.17772
  • Monoisotopic Mass: 224.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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